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Compound of Interest

Compound Name: Phenoxyethanol-d4

Cat. No.: B572686

For researchers and scientists engaged in drug development and other laboratory work, the
safe handling and disposal of chemical reagents like Phenoxyethanol-d4 are of paramount
importance. Adherence to proper disposal protocols is essential for personnel safety and
environmental protection. This guide provides a clear, step-by-step procedure for the proper
disposal of Phenoxyethanol-d4 in a laboratory setting.

Immediate Safety and Handling Precautions

Phenoxyethanol-d4, like its non-deuterated counterpart, is classified as a hazardous
substance. It is harmful if swallowed, causes serious eye damage, and may cause respiratory
irritation.[1][2][3] Therefore, appropriate personal protective equipment (PPE), including safety
goggles with side shields and chemical-resistant gloves, should be worn at all times when
handling this compound. All work should be conducted in a well-ventilated area or a chemical
fume hood.

Step-by-Step Disposal Procedure

The following procedure outlines the necessary steps for the safe disposal of
Phenoxyethanol-d4 from a laboratory setting.

Step 1: Waste Segregation

Immediately after use, all waste containing Phenoxyethanol-d4, including contaminated
consumables such as pipette tips, vials, and absorbent materials, must be segregated from
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general laboratory waste.[4] Do not mix Phenoxyethanol-d4 waste with other incompatible
chemical waste streams. It should be collected as hazardous organic waste.

Step 2: Waste Collection and Containerization

o Select an Appropriate Container: Use a designated, leak-proof, and clearly labeled waste
container for the collection of Phenoxyethanol-d4 waste. The container should be made of
a material compatible with organic solvents.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "Phenoxyethanol-d4". The label should also include the approximate
concentration and a list of any other solvents or chemicals mixed with the waste.

o Secure Closure: Ensure the container is securely closed when not in use to prevent the
release of vapors.

Step 3: Temporary Storage

Store the sealed hazardous waste container in a designated, well-ventilated, and secure area
away from heat, sparks, and open flames.[5][6] This area should be clearly marked as a
hazardous waste accumulation point. Do not store excessive amounts of hazardous waste in
the laboratory.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[7] Do not attempt to dispose of Phenoxyethanol-d4 down the drain
or in regular trash.[1][2] All chemical waste must be disposed of through a licensed and

approved waste disposal facility in accordance with local, state, and federal regulations.[7][8]

Quantitative Data Summary

The following table summarizes key quantitative data for Phenoxyethanol, which is chemically
analogous to Phenoxyethanol-d4.
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Property Value

Molecular Formula CsH1002

Molecular Weight 138.16 g/mol

Density 1.107 g/mL at 20 °C (68 °F)[1][2]
Flash Point 130 °C (266 °F)[9]

Solubility in Water 30 g/L at 20 °C[9]

log Pow (Octanol/Water Partition Coefficient) 1.107[1][2]

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols involving the use of Phenoxyethanol-d4. For handling and safety
protocols, always refer to the manufacturer's Safety Data Sheet (SDS).

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
Phenoxyethanol-d4.
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Caption: Phenoxyethanol-d4 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. Phenoxyethanol | CBH1002 | CID 31236 - PubChem [pubchem.ncbi.nlm.nih.gov]
. medline.com [medline.com]

. Making sure you're not a bot! [oc-praktikum.de]

. makingcosmetics.com [makingcosmetics.com]

. hmdb.ca [hmdb.ca]

. acme-hardesty.com [acme-hardesty.com]

. sigmaaldrich.com [sigmaaldrich.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. online-zeepwinkel.be [online-zeepwinkel.be]
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[https://www.benchchem.com/product/b572686#phenoxyethanol-d4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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